Cas no 828920-13-4 (Hexanamide, 6-[(mercaptoacetyl)amino]-N-8-quinolinyl-)

• Product name: Hexanamide, 6-[(mercaptoacetyl)amino]-N-8-quinolinyl-
• CAS No: 828920-13-4
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 680884
• PubChem ID: 16733414

Hexanamide, 6-[(mercaptoacetyl)amino]-N-8-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Hexanamide, 6-[(mercaptoacetyl)amino]-N-8-quinolinyl-
• N-quinolin-8-yl-6-[(2-sulfanylacetyl)amino]hexanamide
• DTXSID10587453
• 828920-13-4
• 6-(2-Mercapto-acetylamino)-hexanoic acid quinolin-8-ylamide
• N-(QUINOLIN-8-YL)-6-(2-SULFANYLACETAMIDO)HEXANAMIDE
• SCHEMBL23682814
• 6-(2-mercaptoacetylamino)-hexanoic acid quinolin-8-ylamide
• CHEMBL178456
• BDBM50161470
• 6-(2-mercaptoacetamido)-N-(quinolin-8-yl)hexanamide

• Inchi： InChI=1S/C17H21N3O2S/c21-15(9-2-1-3-10-18-16(22)12-23)20-14-8-4-6-13-7-5-11-19-17(13)14/h4-8,11,23H,1-3,9-10,12H2,(H,18,22)(H,20,21)
• InChI Key： KQBNGYXGCIUPHR-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)NC(=O)CCCCCNC(=O)CS)N=CC=C2

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 2.5